Cas no 1189707-81-0 (Mefenamic Acid-d3)

• Product Name: Mefenamic Acid-d3
• CAS No: 1189707-81-0
• MF: C₁₅H₁₅NO₂
• MW: 244.303589105606
• CID: 4553098
• PubChem ID: 45039685
• Update Time: 2025-11-02

Mefenamic Acid-d3 Chemical and Physical Properties

Names and Identifiers

• Mefenamic Acid-d3 (major)
• HYYBABOKPJLUIN-FIBGUPNXSA-N
• Mefenamic Acid-d3
• 2-[2-methyl-3-(trideuteriomethyl)anilino]benzoic acid
• 2-[(2,3-Dimethylphenyl)amino]-benzoic Acid-d3
• DA-75395
• Mefacit-d3
• CS-0201020
• 2-[(2,3-Dimethylphenyl)amino]-benzoic Acid-d3; Mefacit-d3; Mefenacid-d3; Mephenamic Acid-d3;
• 1189707-81-0
• HY-B0574S1

• Inchi： 1S/C15H15NO2/c1-10-6-5-9-13(11(10)2)16-14-8-4-3-7-12(14)15(17)18/h3-9,16H,1-2H3,(H,17,18)/i1D3
• InChI Key： HYYBABOKPJLUIN-FIBGUPNXSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NC1=CC=CC(C([2H])([2H])[2H])=C1C

Computed Properties

• Exact Mass: 244.129
• Monoisotopic Mass: 244.129
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 49.3A^2

Additional information on Mefenamic Acid-d3

Mefenamic Acid-d3: Applications and Significance in Modern Chemical Research

Mefenamic Acid-d3, a deuterated derivative of Mefenamic Acid (CAS no. 1189707-81-0), has emerged as a crucial compound in the field of chemical research and pharmaceutical development. This introduction delves into the unique properties, applications, and recent advancements associated with Mefenamic Acid-d3, highlighting its significance in various scientific domains.

Mefenamic Acid, a well-known nonsteroidal anti-inflammatory drug (NSAID), has been widely used for its analgesic and anti-inflammatory effects. The introduction of deuterium atoms into the molecular structure of Mefenamic Acid results in Mefenamic Acid-d3, which retains the pharmacological properties of the parent compound while offering distinct advantages in research settings. The use of deuterated compounds has gained significant traction in recent years due to their ability to provide insights into metabolic pathways and drug interactions.

The molecular structure of Mefenamic Acid-d3 (CAS no. 1189707-81-0) features three deuterium atoms strategically placed to mimic natural isotopic abundance while altering the compound's metabolic stability. This modification makes it an invaluable tool for researchers studying the pharmacokinetics and pharmacodynamics of NSAIDs. The increased metabolic stability allows for longer observation periods, enabling more accurate assessments of drug efficacy and potential side effects.

In the realm of drug development, Mefenamic Acid-d3 serves as a critical intermediate in the synthesis of novel therapeutic agents. Its stable deuterated backbone provides a scaffold for structural modifications, allowing chemists to explore new derivatives with enhanced pharmacological profiles. Recent studies have demonstrated the potential of Mefenamic Acid-d3 in developing next-generation NSAIDs with improved safety profiles and reduced gastrointestinal irritation, a common issue associated with traditional NSAIDs.

One of the most compelling applications of Mefenamic Acid-d3 is in metabolomic studies. By tracking the degradation pathways of this deuterated compound, researchers can gain deeper insights into how drugs are processed within the body. This information is invaluable for understanding drug-drug interactions and optimizing dosing regimens. For instance, studies using Mefenamic Acid-d3 have revealed novel metabolic pathways that were previously uncharacterized, contributing significantly to our understanding of xenobiotic metabolism.

The use of Mefenamic Acid-d3 in clinical trials has also shown promise. Its stable isotope labeling allows for precise tracking of drug absorption, distribution, metabolism, and excretion (ADME) processes. This level of detail is crucial for regulatory agencies when evaluating the safety and efficacy of new drugs. Furthermore, the ability to differentiate between natural Mefenamic Acid and its deuterated counterpart using mass spectrometry provides researchers with powerful analytical tools for studying drug kinetics.

Advances in analytical techniques have further enhanced the utility of Mefenamic Acid-d3. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to obtain high-definition structural information about this compound. These techniques are particularly useful for confirming the identity and purity of Mefenamic Acid-d3, ensuring that experimental results are reliable and reproducible.

The pharmaceutical industry has also embraced Mefenamic Acid-d3 as a key component in method development for quality control purposes. Its distinct isotopic signature allows for easy detection and quantification in complex mixtures, making it an ideal reference standard for analytical methods. This has led to improved compliance with regulatory standards and enhanced product quality assurance processes.

Looking ahead, the future prospects for Mefenamic Acid-d3 are promising. Ongoing research is exploring its potential applications in personalized medicine, where individual patient responses to drugs can be better understood through isotopic labeling techniques. Additionally, the development of novel deuterated analogs based on Mefenamic Acid-d3 could lead to breakthroughs in treating chronic inflammatory conditions with fewer side effects.

In conclusion, Mefenamic Acid-d3 (CAS no. 1189707-81-0) represents a significant advancement in chemical research and pharmaceutical development. Its unique properties make it an indispensable tool for studying drug metabolism, developing new therapeutic agents, and ensuring regulatory compliance. As scientific understanding continues to evolve, the role of deuterated compounds like Mefenamic Acid-d3 will undoubtedly expand, contributing to safer and more effective medical treatments.